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Compound of Interest

Compound Name: Tecnazene

Cat. No.: B7766808

This guide provides a comparative toxicological overview of the fungicide Tecnazene and its
principal metabolites. The information is intended for researchers, scientists, and professionals
in drug development and toxicology. The data presented is compiled from various toxicological
studies and databases to facilitate an objective comparison.

Executive Summary

Tecnazene, a polychlorinated nitroaromatic compound, undergoes extensive metabolism in
mammals, leading to the formation of several metabolites. The primary metabolic pathway
involves the reduction of the nitro group to form 2,3,5,6-tetrachloroaniline (TCA), followed by
further transformations. Another significant pathway is the conjugation with glutathione, leading
to the formation of a mercapturic acid derivative. This guide focuses on the comparative toxicity
of Tecnazene and its major metabolite, 2,3,5,6-tetrachloroaniline (TCA), for which toxicological
data are most readily available. While quantitative data for some metabolites are limited, their
toxic potential is inferred from their chemical class and available qualitative data.

Data Presentation: Comparative Toxicity

The following table summarizes the available quantitative and qualitative toxicity data for
Tecnazene and its primary metabolite, 2,3,5,6-tetrachloroaniline (TCA).
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2,3,5,6-Tetrachloroaniline

Toxicological Endpoint Tecnazene
(TCA)

Toxic if swallowed (GHS

Acute Oral Toxicity (LD50 7500 mg/kg (rat)[1
y( ) olkg (rat)[1] Category 3)[2][3]

Toxic in contact with skin (GHS

Acute Dermal Toxicity (LD50) >2020 mg/kg (rabbit)[4]
Category 3)[2]

Acute Inhalation Toxicity Toxic if inhaled (GHS Category
>3 mg/L (4-hr, rat)
(LC50) 3)

May cause damage to organs
) o 38 mg/kg bw/day (rat, 2-year
Chronic Toxicity (NOAEL) tdy) through prolonged or repeated
stu
Y exposure (GHS Category 2)

Note: Direct comparative experimental studies providing quantitative LD50 or LC50 values for
2,3,5,6-tetrachloroaniline are not readily available in the public domain. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a qualitative
assessment of its acute toxicity.

Metabolic Pathway of Techazene

Tecnazene is metabolized in mammals primarily through two main pathways: reduction of the
nitro group and conjugation with glutathione. The initial reduction leads to the formation of
2,3,5,6-tetrachloroaniline (TCA). TCA can be further metabolized. The second major pathway
involves the direct displacement of the nitro group by glutathione, which is subsequently
processed to a mercapturic acid derivative and excreted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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